5-Hydroxy-10-methyl-5,6,7,8,9,10-hexahydro-2H-oxecin-2-one

• CAS No.: 112726-60-0
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 7-hydroxy-2-methyl-2,3,4,5,6,7-hexahydrooxecin-10-one
• InChI: InChI=1S/C10H16O3/c1-8-4-2-3-5-9(11)6-7-10(12)13-8/h6-9,11H,2-5H2,1H3
• InChI Key: XMQKWCDUSZWLLN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC(C=CC(=O)O1)O

Description

5-Hydroxy-10-methyl-5,6,7,8,9,10-hexahydro-2H-oxecin-2-one is a chemical compound with a complex structure that includes multiple hydroxy and methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Hydroxy-10-methyl-5,6,7,8,9,10-hexahydro-2H-oxecin-2-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to achieve the desired product with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as continuous flow synthesis and the use of solid acid catalysts can be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Hydroxy-10-methyl-5,6,7,8,9,10-hexahydro-2H-oxecin-2-one can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional hydroxyl or carbonyl groups, while reduction may produce more saturated compounds.

Scientific Research Applications

5-Hydroxy-10-methyl-5,6,7,8,9,10-hexahydro-2H-oxecin-2-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used to study enzyme interactions and metabolic pathways.

Medicine: It has potential therapeutic applications due to its bioactive properties.

Industry: It can be used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Hydroxy-10-methyl-5,6,7,8,9,10-hexahydro-2H-oxecin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• (3Z,5S,6E,8R,10R)-5,8-Dihydroxy-10-methyl-5,8,9,10-tetrahydro-2H-oxecin-2-one
• (5E)-4-Hydroxy-10-methyl-3,4,7,8,9,10-hexahydro-2H-oxecin-2-one

Uniqueness

5-Hydroxy-10-methyl-5,6,7,8,9,10-hexahydro-2H-oxecin-2-one is unique due to its specific arrangement of hydroxy and methyl groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.